Synthesis, photophysical and nonlinear optical properties of a series of ball-type phthalocyanines in solution and thin films†
New Journal of Chemistry Pub Date: 2017-01-20 DOI: 10.1039/C6NJ03662G
Abstract
In this study, we report on the enhanced nonlinear optical properties of novel tetrakis-4-(hexadecane-1,2-dioxyl)-bis(phthalocyaninato zinc(II)) (4), tetrakis-4-(hexadecane-1,2-dioxyl)-bis(phthalocyaninato gallium chloride) (5) and tetrakis-4-(hexadecane-1,2-dioxyl)-bis(phthalocyaninato indium chloride) (6) both in solution and when embedded in polymer thin films. Complexes 5 and 6 bearing heavy atoms showed enhanced triplet quantum yield and nonlinear optical response. The nonlinear third-order susceptibility and second-order hyperpolarizability values are also reported. Time dependent density functional theory (TD-DFT) calculations were performed in order to explain the origin of the observed UV-vis and magnetic circular dichroism (MCD) spectra of the complexes.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 10294-48-1
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CAS no.: 175696-73-8
